Methyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate
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Overview
Description
Scientific Research Applications
- Methyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate has shown promise as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further investigations are ongoing to understand its mechanism of action and potential clinical applications .
- The compound exhibits antimicrobial properties against various pathogens. Studies have evaluated its efficacy against bacteria, fungi, and viruses. Researchers are keen on harnessing its antimicrobial potential for drug development and combating infectious diseases .
- This compound has been investigated as an antioxidant. Its ability to scavenge free radicals and protect cells from oxidative damage makes it valuable in promoting overall health. Researchers explore its potential in dietary supplements and functional foods .
- Preliminary studies suggest that this compound may have neuroprotective properties. It could play a role in safeguarding neurons from degeneration and supporting brain health. Researchers are investigating its impact on neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The synthesis of this compound is an area of interest. Researchers aim to develop efficient and scalable synthetic routes. Novel methods for its preparation contribute to its availability for further research and applications .
- This compound is found in certain natural products. Investigating its presence in plants, fungi, or marine organisms provides insights into its ecological role and potential bioactivity. Researchers explore its biosynthesis and ecological significance .
Anticancer Potential
Antimicrobial Activity
Antioxidant Properties
Neuroprotective Effects
Synthetic Methodology
Natural Product Chemistry
Future Directions
Furan derivatives, including “Methyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate”, have significant potential for future research due to their wide range of biological activities . For instance, some furan-3(4)-carboxylates possess anticancer activity, inhibit insulin secretion, have antiparasitic activity, and act as nonhydrolyzable mimetics of the natural tetrasaccharide SLe x . The presence of various functional groups in these compounds makes them promising for the construction of polynuclear heterocyclic structures .
properties
IUPAC Name |
methyl 4-acetyl-2-amino-5-methylfuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-4(11)6-5(2)14-8(10)7(6)9(12)13-3/h10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTYBQHDQWYJNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(O1)N)C(=O)OC)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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